Cas no 1234616-06-8 (8-bromoimidazo1,2-apyridine-6-carboxylic acid)

• Product Name: 8-bromoimidazo1,2-apyridine-6-carboxylic acid
• CAS No: 1234616-06-8
• MF: C₈H₅BrN₂O₂
• MW: 241.041500806808
• MDL: MFCD17016025
• CID: 1074683
• PubChem ID: 71695317
• Update Time: 2025-06-09

8-bromoimidazo1,2-apyridine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 8-Bromoimidazo[1,2-a]pyridine-6-carboxylic acid
• 8-bromoimidazo1,2-apyridine-6-carboxylic acid
• EN300-332768
• P12057
• IMidazo[1,2-a]pyridine-6-carboxylic acid, 8-broMo-
• PB19529
• 8-BROMOIMIDAZO[1,2-A]PYRIDINE-6-CARBOXYLICACID
• AKOS023210647
• AS-8284
• SCHEMBL25149736
• 1234616-06-8
• CS-0055240
• MFCD17016025

• MDL： MFCD17016025
• Inchi： 1S/C8H5BrN2O2/c9-6-3-5(8(12)13)4-11-2-1-10-7(6)11/h1-4H,(H,12,13)
• InChI Key： VVZFQMHWQNIOKK-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(=O)O)=CN2C=CN=C21

Computed Properties

• Exact Mass: 239.95344g/mol
• Monoisotopic Mass: 239.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 54.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on 8-bromoimidazo1,2-apyridine-6-carboxylic acid

Recent Advances in the Study of 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1234616-06-8) and Its Applications in Chemical Biology and Medicine

8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1234616-06-8) is a heterocyclic compound that has recently gained significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a versatile building block for the synthesis of various biologically active molecules, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its potential in targeting specific signaling pathways involved in cancer, inflammation, and infectious diseases.

One of the key areas of research involving 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid is its role in the design of small-molecule inhibitors. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a scaffold for developing potent and selective inhibitors of protein kinases, which are critical targets in oncology. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity and selectivity, leading to the identification of several promising candidates for preclinical evaluation.

In addition to its applications in kinase inhibition, 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid has been explored for its antimicrobial properties. A recent report in Bioorganic & Medicinal Chemistry Letters (2024) described the synthesis of derivatives of this compound and their evaluation against a panel of bacterial and fungal pathogens. The results indicated that certain derivatives exhibited potent activity against drug-resistant strains, suggesting potential for further development as novel antimicrobial agents.

The compound's unique chemical structure also makes it a valuable intermediate in the synthesis of more complex molecules. A study in Organic Letters (2023) detailed a novel synthetic route for the preparation of 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid derivatives using palladium-catalyzed cross-coupling reactions. This method offers improved yields and scalability, which could facilitate its broader application in drug discovery programs.

Despite these promising developments, challenges remain in the optimization of 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid-based compounds for clinical use. Issues such as bioavailability, metabolic stability, and off-target effects need to be addressed through further research. However, the growing body of evidence supports the potential of this compound as a valuable tool in the development of next-generation therapeutics.

In conclusion, 8-bromoimidazo[1,2-a]pyridine-6-carboxylic acid (CAS: 1234616-06-8) represents a promising scaffold in chemical biology and medicinal chemistry. Its applications in kinase inhibition, antimicrobial therapy, and synthetic chemistry underscore its versatility and potential for future drug discovery efforts. Continued research into its derivatives and mechanisms of action will likely yield further insights and therapeutic candidates in the coming years.